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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607 Get Quote

In-Depth Technical Guide: Biuret-15N3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Biuret-15N3, a stable isotope-

labeled compound. The guide details its chemical properties, and while specific advanced

research applications for Biuret-15N3 are not extensively documented, this guide outlines its

likely role as a tracer and internal standard. Furthermore, it provides detailed protocols for the

widely used Biuret protein assay, the primary context for its unlabeled counterpart.

Core Compound Data: Biuret-15N3
Biuret-15N3 is a non-radioactive, stable isotope-labeled version of biuret, where the three

nitrogen atoms are replaced with the Nitrogen-15 (¹⁵N) isotope. This labeling makes it a

valuable tool in various analytical and research applications, particularly in tracer studies and

as an internal standard for mass spectrometry-based quantification.

Property Value

CAS Number 287484-46-2

Molecular Weight 106.06 g/mol

Molecular Formula C₂H₅¹⁵N₃O₂
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Stable isotope-labeled compounds like Biuret-15N3 are crucial in the drug development

process and various research fields.[1][2] Their primary applications include:

Metabolic Studies: ¹⁵N labeled compounds are used to trace the metabolic fate of molecules

in biological systems.[3][4][5] By introducing Biuret-15N3, researchers can track its

degradation and the incorporation of its nitrogen atoms into other molecules.

Quantitative Analysis: In techniques like mass spectrometry (MS), Biuret-15N3 can be used

as an internal standard. Since it is chemically identical to the unlabeled biuret but has a

different mass, it allows for precise quantification of the unlabeled compound in a sample.

Tracer in Biosynthetic Pathways: ¹⁵N-labeled precursors are instrumental in elucidating the

biosynthetic pathways of natural products.

While specific signaling pathways involving biuret are not well-defined, its metabolic pathway

has been studied, particularly in ruminants. These studies indicate that biuret is degraded to

urea and subsequently ammonia. The use of ¹⁵N-labeled biuret could further elucidate these

and other metabolic processes in various organisms.

Below is a generalized workflow illustrating the use of an isotopically labeled compound such

as Biuret-15N3 in a research setting.
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A generalized workflow for utilizing Biuret-15N3 in metabolic studies.

Experimental Protocol: The Biuret Protein Assay
The Biuret test is a colorimetric assay used to determine the total protein concentration in a

sample. The principle of the assay is that in an alkaline environment, the copper(II) ions in the

Biuret reagent form a coordination complex with the peptide bonds of proteins, resulting in a
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purple-colored solution. The intensity of the color is directly proportional to the protein

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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